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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1209529

These guidelines are intended for researchers, scientists, and drug development professionals
to ensure the proper storage, handling, and utilization of NF023 hexasodium powder, a
selective and competitive P2X1 receptor antagonist.[1][2] Adherence to these protocols is
critical for maintaining compound integrity and ensuring experimental accuracy and
reproducibility.

Storage and Stability

Proper storage of NF023 hexasodium powder is essential to prevent degradation and
maintain its biological activity. The compound is hygroscopic and should be stored desiccated.

Table 1: Recommended Storage Conditions for NF023 Hexasodium
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Storage ]
Form Duration Notes
Temperature
Store at low
temperature and keep
Powder -20°C 3 years )
away from moisture.
[1]
- Shipped at ambient
2-8°C Not specified
temperature.
Aliquot to avoid
In Solvent -80°C 1 year repeated freeze-thaw
cycles.[1]
Following
-20°C Not specified reconstitution, aliquot
and freeze.

Handling and Safety Precautions

While one safety data sheet indicates that NFO23 is not classified as a hazardous substance, it
is prudent to follow standard laboratory safety practices when handling any chemical.[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and gloves, to prevent skin and eye contact.[4]

» Engineering Controls: Handle the powder in a well-ventilated area, preferably in a chemical
fume hood, to avoid inhalation of dust.

» General Hygiene: Avoid ingestion and inhalation.[4] Wash hands thoroughly after handling.
Change contaminated clothing immediately.

o Spill Response: In case of a spill, avoid dust formation.[4] Collect the spilled material and
place it in a suitable, closed container for disposal.[4]

o First Aid:

o Inhalation: Move to fresh air. If symptoms persist, consult a doctor.[3]
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o Skin Contact: Wash off with soap and plenty of water.[4]
o Eye Contact: Rinse with running water for several minutes.[3]

o Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical
attention if symptoms occur.[4]

Experimental Protocols
3.1. Preparation of Aqueous Stock Solutions

NF023 hexasodium is soluble in water.[2] The following protocol outlines the preparation of an
aqueous stock solution.

Materials:

¢ NF023 hexasodium powder

» Nuclease-free water (H20)

» Sterile polypropylene or glass vials
o Calibrated pipettes

¢ Analytical balance

» Sonicator

Protocol:

» Equilibration: Allow the vial of NF023 hexasodium powder to reach room temperature
before opening to prevent condensation.

» Weighing: In a chemical fume hood, carefully weigh the desired amount of NFO23 powder.

¢ Solubilization: Add the calculated volume of H20 to the powder to achieve the desired
concentration. (See Table 2 for solubility information).
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e Dissolution: Vortex the solution to facilitate dissolution. Sonication is recommended to ensure
the powder is completely dissolved.[1]

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C for up
to one year or -20°C.[1] Avoid repeated freeze-thaw cycles.

Table 2: Solubility of NF023 Hexasodium in Water

Source Reported Solubility Molar Equivalent
TargetMol 105.3 mg/mL 90.08 mM
Tocris Bioscience 100 mg/mL Not specified

Table 3: Example Volumes for Reconstitution

Target Volume of Hz0 for Volume of Hz0 for Volume of Hz0 for
Concentration 1 mg 5mg 10 mg

1mM 0.8555 mL 4.2775 mL 8.5549 mL

5mM 0.1711 mL 0.8555 mL 1.7110 mL

10 mM 0.0855 mL 0.4277 mL 0.8555 mL

50 mM 0.0171 mL 0.0855 mL 0.1711 mL

Calculations are based on a molecular weight of 1168.92 g/mol .[1]

Visualized Workflows and Pathways

4.1. NF023 Solution Preparation Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.targetmol.com/compound/nf023%20hexasodium
https://www.targetmol.com/compound/nf023%20hexasodium
https://www.benchchem.com/product/b1209529?utm_src=pdf-body
https://www.targetmol.com/compound/nf023%20hexasodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

NF023 Solution Preparation

Equilibrate Powder
to Room Temperature

:

Weigh Powder in
Fume Hood

Add H20 to
Desired Concentration

Vortex and Sonicate
Until Dissolved

Aliquot into
Single-Use Volumes

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for the preparation of NF023 hexasodium stock solutions.
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4.2. Simplified Signaling Pathway of NF023

NF023 acts as a selective and competitive antagonist of the P2X1 receptor.[1][2][5] It inhibits
the binding of ATP to the receptor, thereby blocking downstream signaling.

NF023 Mechanism of Action

P2X1 Receptor
Signaling

Click to download full resolution via product page

Caption: NFO23 competitively antagonizes the P2X1 receptor, blocking ATP binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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